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Compound of Interest

2-

Compound Name: [(Dimethylamino)methyljcyclohexa
n-1-ol

CAS No.: 17589-70-7

Cat. No.: B3022540

Get Quote

\ J

An In-depth Technical Guide to 2-[(Dimethylamino)methyl]cyclohexan-1-ol: Synthesis,
Properties, and Core Applications

Abstract

This technical guide provides a comprehensive scientific overview of 2-
[(Dimethylamino)methyl]cyclohexan-1-ol, a chiral cyclohexanol derivative of significant
interest in organic and medicinal chemistry. The document details the compound's core
identifiers, physicochemical properties, and detailed synthetic protocols, including the synthesis
of its key precursor, 2-[(dimethylamino)methyl]lcyclohexanone. Emphasis is placed on the
compound's critical role as a synthetic intermediate, most notably in the manufacturing of the
centrally acting analgesic, Tramadol. This guide is intended for researchers, chemists, and drug
development professionals, offering field-proven insights into its synthesis, characterization,
and safe handling.

Chemical Identity and Identifiers
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2-[(Dimethylamino)methyl]cyclohexan-1-ol is a chiral amino alcohol. The presence of two

stereocenters on the cyclohexane ring means the molecule can exist as four different

stereoisomers (two pairs of enantiomers). The relationship between the hydroxyl group and the

aminomethyl substituent (cis or trans) defines the diastereomers, which possess distinct

physical properties and chemical reactivity. The general structure, encompassing all

stereoisomers, is assigned CAS Number 17589-70-7[1][2].

Identifier Value Source
2-

IUPAC Name [(dimethylamino)methyl]cycloh PubChem|[2]
exan-1-ol
17589-70-7 (Unspecified

CAS Number ) ChemScenel[1]
stereochemistry)
29783-01-5 ((1S,2S)-trans

CAS Number ) BenchChem[3]
isomer)

Molecular Formula CoH19NO ChemScene[1]

Molecular Weight 157.25 g/mol ChemScene[1]
LBKGSNPSDIYPBE-

InChl Key BenchChem|[2]
UHFFFAOYSA-N

Canonical SMILES CN(C)cc1icceececelo ChemScene[1]

Physicochemical Properties

The properties of 2-[(Dimethylamino)methyl]cyclohexan-1-ol are dictated by its functional

groups: the hydroxyl group, which can act as a hydrogen bond donor and acceptor, and the

tertiary amine, which imparts basicity.
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Property Value Source | Notes

Appearance Colorless to pale yellow liquid Inferred from precursor[4]

Storage Sealed in dry, 2-8°C ChemScene[1]

Boiling Point 222'3_0(: at 760 mmHg LookChem (for precursor)[5]
(Predicted)

Density 0.944 g/cm?3 (Predicted) LookChem (for precursor)[5]

LogP 1.0991 ChemScene([1]

TPSA 23.47 A2 ChemScenel[1]

Synthesis and Manufacturing

The synthesis of 2-[(Dimethylamino)methyl]cyclohexan-1-ol is a multi-step process that
begins with the formation of its ketone precursor, followed by a reduction to yield the target
alcohol. The choice of methodology in the reduction step is critical for controlling the
stereochemical outcome.

Synthetic Strategy: A Two-Stage Approach

The most common and scalable pathway involves two primary transformations:

e Mannich Reaction: A three-component condensation of cyclohexanone, formaldehyde, and
dimethylamine hydrochloride to form the key intermediate, 2-
[(dimethylamino)methyl]cyclohexanone[6]. This reaction is robust and widely used for
aminomethylation adjacent to a carbonyl group.

e Carbonyl Reduction: The reduction of the ketone in 2-[(dimethylamino)methyl]cyclohexanone
to a secondary alcohol. The choice of reducing agent and reaction conditions determines the
diastereoselectivity (the cis/trans ratio) of the final product[2].
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Stage 1: Mannich Reaction
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Caption: Role as a precursor in the synthesis of Tramadol via Grignard reaction.
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Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-[(dimethylamino)methyl]cyclohexan-1-ol is
not universally available, a robust safety framework can be established based on data from its
precursor and structurally similar amino alcohols.[3]

e Hazard Identification: The compound should be treated as harmful if swallowed or inhaled
and is expected to cause skin irritation or burns and serious eye damage due to its basicity.

(31718l

o GHS Classification (Inferred):[3]

o

Acute Toxicity, Oral (Category 4)

o

Skin Corrosion/Irritation (Category 1B/2)

[¢]

Serious Eye Damage (Category 1)

[¢]

Acute Toxicity, Inhalation (Category 4)

Personal Protective Equipment (PPE)

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect
gloves before use.[3][9]

o Eye Protection: Wear chemical splash-resistant safety glasses or goggles.[7][9]
» Skin and Body Protection: A chemical-resistant lab coat or apron should be worn.[3]

o Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood. If
aerosolization is possible, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.[9]

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[3][7]
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» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation or burns are
present.[3][7]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][7]

 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Seek immediate medical attention.[3]

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[1][9] Keep
away from heat, sparks, and open flames.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Absorb spills with an inert material (e.g., vermiculite, sand) and place in a sealed container
for hazardous waste disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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